N,N-diisopropyl-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(4-nitrophenyl)-N,N-di(propan-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H20N2O3/c1-11(2)16(12(3)4)15(18)10-7-13-5-8-14(9-6-13)17(19)20/h5-12H,1-4H3/b10-7+
• InChI Key: WOTXUULCOCEREP-JXMROGBWSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C=CC1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)N(C(C)C)C(=O)/C=C/C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

N,N-diisopropyl-3-(4-nitrophenyl)acrylamide (DINA) is a synthetic compound that has gained attention in scientific research due to its unique properties. DINA is a yellow crystalline solid that is soluble in organic solvents and has a melting point of 77-80°C.

Mechanism of Action

The mechanism of action of N,N-diisopropyl-3-(4-nitrophenyl)acrylamide is not fully understood, but it is believed to act as a Michael acceptor, reacting with nucleophiles such as thiols and amines. This reactivity has been exploited in the development of N,N-diisopropyl-3-(4-nitrophenyl)acrylamide-based fluorescent probes for the detection of metal ions.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of N,N-diisopropyl-3-(4-nitrophenyl)acrylamide. However, studies have shown that N,N-diisopropyl-3-(4-nitrophenyl)acrylamide can undergo hydrolysis in the presence of water, resulting in the formation of 4-nitrobenzaldehyde and N,N-diisopropylacrylamide.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diisopropyl-3-(4-nitrophenyl)acrylamide in lab experiments is its reactivity towards nucleophiles, which can be exploited in the development of probes for the detection of metal ions. However, one limitation is its limited solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research on N,N-diisopropyl-3-(4-nitrophenyl)acrylamide. One area of interest is the development of new synthetic methods for N,N-diisopropyl-3-(4-nitrophenyl)acrylamide and its derivatives. Another area of interest is the development of new applications for N,N-diisopropyl-3-(4-nitrophenyl)acrylamide in fields such as materials science and biotechnology. Finally, further investigation into the mechanism of action and biochemical and physiological effects of N,N-diisopropyl-3-(4-nitrophenyl)acrylamide is needed to fully understand its potential uses.

Synthesis Methods

N,N-diisopropyl-3-(4-nitrophenyl)acrylamide can be synthesized using a variety of methods, including the Knoevenagel condensation reaction between 4-nitrobenzaldehyde and N,N-diisopropylacrylamide in the presence of a base catalyst. The reaction is typically carried out in an organic solvent such as ethanol or acetonitrile, and the resulting product is purified through recrystallization.

Scientific Research Applications

N,N-diisopropyl-3-(4-nitrophenyl)acrylamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a monomer in the preparation of thermoresponsive polymers, and as a starting material for the synthesis of other compounds.